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Compound of Interest

Compound Name: Doxapram intermediate-1

Cat. No.: B15548585 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Doxapram intermediate-1, identified for this

document as Diphenylacetonitrile. The following procedures are designed to ensure safe

handling, storage, and disposal of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Diphenylacetonitrile is a hazardous chemical that requires careful handling to prevent

exposure.[1][2] It is toxic if swallowed and can cause skin and eye irritation.[2] Adherence to

the recommended personal protective equipment is mandatory to ensure personal safety.

Table 1: Personal Protective Equipment for Handling Diphenylacetonitrile
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1][2][3] A face shield

is also recommended.[1]

Protects against splashes and

airborne particles that can

cause eye irritation.[2]

Skin Protection

Wear appropriate chemical-

resistant gloves and suitable

protective clothing.[1][2] A lab

coat should be worn.[4]

Prevents skin contact which

can lead to irritation.[2]

Respiratory Protection

In case of insufficient

ventilation or dust formation,

wear a NIOSH/MSHA or

European Standard EN 149

approved respirator.[1][3][4]

Protects against inhalation of

dust or vapors.

Hand Protection

Chemical resistant gloves.

Gloves must be inspected prior

to use.[3]

Prevents direct contact and

absorption through the skin.

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of the chemical and the

safety of the laboratory environment.

Operational Plan for Handling:

Ventilation: Always handle Diphenylacetonitrile in a well-ventilated area.[1] The use of a

chemical fume hood or a process enclosure with local exhaust ventilation is strongly

recommended.[2][4]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[4] Do not breathe dust or vapors.

[3]

Hygiene Practices: Wash hands thoroughly after handling the material and before eating,

drinking, or smoking.[1][3] Do not eat, drink, or smoke in the handling area.[1]
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Dust Control: Minimize dust generation and accumulation.[4] If handling the solid form, use

appropriate tools to prevent dust from becoming airborne.

Spill Management: In case of a spill, evacuate unnecessary personnel. Wear appropriate

PPE and prevent the material from entering drains.[3] Sweep up the spilled solid and place it

into a suitable, closed container for disposal.[3][4]

Storage Plan:

Store in a dry, cool, and well-ventilated place.[2]

Keep the container tightly closed.[1][2]

Store locked up.[1][2]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Disposal Plan
Dispose of Diphenylacetonitrile and its containers in accordance with local, regional, and

national regulations.[1]

Waste Chemical: Unused or surplus material should be treated as hazardous waste and

disposed of by a licensed disposal company.[3]

Contaminated Packaging: Empty containers may retain product residue and should be

handled as hazardous waste.[1] Do not reuse empty containers.

Quantitative Data Summary
The following table summarizes key quantitative data for Diphenylacetonitrile.

Table 2: Physical and Chemical Properties of Diphenylacetonitrile
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Property Value

Melting Point 73 - 76 °C / 163.4 - 168.8 °F[2]

Boiling Point 181 °C / 357.8 °F @ 12 mmHg[2]

Flash Point 120 °C / 248 °F[2]

Vapor Pressure 21.3 mbar @ 190 °C[2]

Molecular Formula C₁₄H₁₁N[3]

Molecular Weight 193.25 g/mol [3]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Doxapram
intermediate-1 (Diphenylacetonitrile).

Workflow for Safe Handling of Doxapram Intermediate-1

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Chemical Resistant Gloves

Set up in a Ventilated Area
(Chemical Fume Hood)

Weigh the required amount of
Diphenylacetonitrile

Proceed to handling

Transfer to reaction vessel

Decontaminate work surfaces

Proceed to cleanup

Dispose of waste in
approved hazardous waste container

Doff PPE

Wash hands thoroughly
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Click to download full resolution via product page

Caption: Safe handling workflow for Doxapram Intermediate-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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